Cas no 1198103-42-2 (6-(Difluoromethoxy)nicotinonitrile)

• Product Name: 6-(Difluoromethoxy)nicotinonitrile
• CAS No: 1198103-42-2
• MF: C₇H₄F₂N₂O
• MW: 170.116268157959
• CID: 1031363
• PubChem ID: 46311555
• Update Time: 2024-11-03

6-(Difluoromethoxy)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethoxy)nicotinonitrile
• 6-(difluoromethoxy)pyridine-3-carbonitrile
• EN300-6489128
• DTXSID70673301
• 6-Difluoromethoxy-nicotinonitrile
• Z1255366789
• J-518062
• SB85736
• CS-0216934
• 1198103-42-2
• RASGKOKUJVRDAN-UHFFFAOYSA-N
• 3-Pyridinecarbonitrile, 6-(difluoromethoxy)-
• SCHEMBL4321088
• AT12036
• DB-333256

• MDL： MFCD14698409
• Inchi： 1S/C7H4F2N2O/c8-7(9)12-6-2-1-5(3-10)4-11-6/h1-2,4,7H
• InChI Key： RASGKOKUJVRDAN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C#N)=CN=1)F

Computed Properties

• Exact Mass: 170.02916908g/mol
• Monoisotopic Mass: 170.02916908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9Ų